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Compound of Interest

Compound Name: DA-1241

CAS No.: 1914136-10-9

Cat. No.: B15605608

Get Quote

When handling the investigational compound DA-1241, a GPR119 agonist, prioritizing safety

through appropriate personal protective equipment (PPE) and adherence to established

laboratory protocols is paramount. Although specific safety data sheet (SDS) information is not

publicly available, a precautionary approach based on the compound's nature as a research

chemical is essential for minimizing exposure and ensuring a safe laboratory environment. In

clinical trials, DA-1241 has been noted for its favorable safety profile and good tolerability.[1][2]

[3] However, the potential hazards associated with direct contact or aerosol inhalation in a

laboratory setting warrant robust protective measures.

Immediate Safety and Personal Protective
Equipment (PPE)
The selection of appropriate PPE is the first line of defense for researchers and scientists. The

following table summarizes the recommended PPE for handling DA-1241 based on standard

laboratory safety practices for investigational compounds.
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Body Part
Personal Protective
Equipment (PPE)

Specifications and
Recommendations

Hands Disposable Nitrile Gloves

Double-gloving is

recommended to prevent

contamination.[4] Change

gloves immediately if

contaminated or every 30-60

minutes.[4] Avoid latex gloves

due to potential allergies.

Eyes
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory to protect against

splashes.

Face Face Shield

Recommended in conjunction

with safety glasses or goggles

when there is a higher risk of

splashes or aerosol

generation.

Body Laboratory Coat

A buttoned, long-sleeved lab

coat provides a primary barrier

against contamination.

Respiratory N95 Respirator or Higher

Recommended when handling

the compound as a powder or

when aerosolization is possible

to prevent inhalation.

Operational Plan for Handling DA-1241
A systematic approach to handling DA-1241 will minimize the risk of exposure and cross-

contamination.

1. Preparation and Engineering Controls:

Designated Area: All handling of DA-1241 should occur in a designated area, such as a

chemical fume hood or a biological safety cabinet, to contain any potential spills or aerosols.
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Clean Workspace: Ensure the work area is clean and free of clutter before beginning any

procedure.

Spill Kit: A spill kit appropriate for chemical spills should be readily accessible.

2. Weighing and Aliquoting (for solid compound):

Ventilation: Perform all weighing and aliquoting of powdered DA-1241 within a certified

chemical fume hood to prevent inhalation of fine particles.

Anti-Static Weighing Dishes: Use anti-static weighing dishes to minimize the dispersal of the

powder.

Careful Transfer: Transfer the compound carefully to minimize the creation of dust.

3. Solution Preparation:

Contained System: Whenever possible, prepare solutions in a closed system to minimize the

release of vapors or aerosols.

Slow Addition: When dissolving the compound, add it slowly to the solvent to avoid

splashing.

4. Experimental Use:

Clear Labeling: All containers with DA-1241 must be clearly labeled with the compound

name, concentration, date, and responsible researcher's name.

Avoid Hand-to-Mouth Contact: Do not eat, drink, or apply cosmetics in the laboratory.

Disposal Plan
Proper disposal of DA-1241 and associated waste is crucial to prevent environmental

contamination and accidental exposure.

1. Waste Segregation:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15605608/docs?utm_src=pdf-body#essential-safety-and-handling-protocols-for-da-1241
https://www.benchchem.com/product/b15605608/docs?utm_src=pdf-body#essential-safety-and-handling-protocols-for-da-1241
https://www.benchchem.com/product/b15605608/docs?utm_src=pdf-body#essential-safety-and-handling-protocols-for-da-1241
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605608?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid Waste: All disposable materials that have come into contact with DA-1241, such as

gloves, weighing paper, and pipette tips, should be collected in a dedicated, clearly labeled

hazardous waste container.

Liquid Waste: Unused solutions of DA-1241 and contaminated solvents should be collected

in a separate, labeled hazardous liquid waste container. Do not pour chemical waste down

the drain.

2. Waste Disposal:

Follow Institutional Guidelines: Adhere strictly to your institution's and local regulations for

the disposal of chemical waste.

Waste Pickup: Arrange for the pickup and disposal of hazardous waste through your

institution's Environmental Health and Safety (EHS) office.

Logical Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

level of PPE when working with DA-1241.
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Risk Assessment

PPE Selection

Waste Disposal

Start: Handling DA-1241

What is the physical form and quantity of DA-1241?

Powder or potential for aerosol generation? Liquid solution with low volatility?

Standard PPE:
- Lab Coat

- Safety Glasses
- Nitrile Gloves (Double)

No

Add N95 Respirator
and Face Shield

Yes Yes

Enhanced PPE:
- Lab Coat

- Goggles & Face Shield
- Nitrile Gloves (Double)

No
(Splash risk)

Follow Institutional Chemical
Waste Disposal Procedures

Click to download full resolution via product page

PPE Selection Workflow for DA-1241

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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